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Compound of Interest

Compound Name: 5-Methoxy-2-nitrosophenol
CAS No.: 13895-38-0
Cat. No.: B082057
Get Quote
. J

Welcome to the dedicated technical support guide for researchers, scientists, and drug
development professionals working with 5-Methoxy-2-nitrosophenol. This resource is
designed to provide in-depth technical guidance and troubleshoot common solubility
challenges encountered during experimental work. Our aim is to equip you with the
foundational knowledge and practical strategies to handle this compound effectively, ensuring
the integrity and success of your research.

Understanding the Molecule: Physicochemical
Properties

A thorough understanding of a compound's physicochemical properties is the bedrock of
successful dissolution. 5-Methoxy-2-nitrosophenol is a nuanced molecule, and its solubility is
governed by a delicate interplay of its functional groups.
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Property Value Source
Molecular Formula C7H7NOs3 [1112]
Molecular Weight 153.14 g/mol [1][2]
Appearance Solid (Flammable) [11[2]
Melting Point 156°C [2]
LogP (XLogP3) 15 [1][2]
Hydrogen Bond Donors 1 [1112]
Hydrogen Bond Acceptors 4 [11[2]

The presence of a phenolic hydroxyl group provides a site for hydrogen bonding and acidic
dissociation, while the methoxy and nitroso groups contribute to the molecule's polarity and
potential for various intermolecular interactions. The LogP value of 1.5 suggests a moderate
lipophilicity, indicating that while it has some affinity for non-polar environments, its solubility in
aqueous media is likely to be limited.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the solubility of 5-Methoxy-2-
nitrosophenol.

Q1: Why is my 5-Methoxy-2-nitrosophenol not dissolving in water?

Al: The limited aqueous solubility of 5-Methoxy-2-nitrosophenol is expected due to its
molecular structure. The aromatic ring and the methoxy group contribute to its hydrophobic
character. While the phenolic hydroxyl and nitroso groups can participate in hydrogen bonding
with water, the overall molecule is not sufficiently polar to dissolve readily in water at neutral
pH. For related nitrophenols, water solubility is known to be limited but can be influenced by
temperature.[3]

Q2: I've noticed a color change when trying to dissolve the compound in certain solvents. What
does this indicate?
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A2: Nitroso compounds can exist in equilibrium with their tautomeric oxime form. This
equilibrium can be influenced by the solvent, pH, and temperature, potentially leading to color
changes. Additionally, phenolic compounds can be susceptible to oxidation, which may also
result in a color change. It is crucial to work with fresh solvents and consider using an inert
atmosphere if you suspect degradation.

Q3: What is the expected pKa of 5-Methoxy-2-nitrosophenol, and how does it affect
solubility?

A3: While an experimentally determined pKa for 5-Methoxy-2-nitrosophenol is not readily
available in the literature, we can estimate its acidity based on structurally similar compounds.
The pKa of o-nitrophenol is approximately 7.23.[4] The electron-withdrawing nature of the
nitroso group will increase the acidity of the phenolic proton, making it easier to deprotonate in
a basic solution. Therefore, the solubility of 5-Methoxy-2-nitrosophenol is expected to
increase significantly at a pH above its pKa due to the formation of the more soluble phenoxide
salt.

Q4: Are there any stability concerns | should be aware of when preparing solutions?

A4: Yes. As a nitroso compound, 5-Methoxy-2-nitrosophenol may be unstable, especially in
solution and upon exposure to light or heat. Phenolic compounds can also be prone to
oxidation. It is recommended to prepare solutions fresh and store them protected from light and
at a low temperature. For its isomer, 5-methoxy-2-nitrophenol, it is noted to be stable under
normal temperatures and pressures but is incompatible with strong oxidizing agents and strong
bases.[5]

Troubleshooting Guide: Overcoming Solubility
Issues

This section provides a systematic approach to troubleshooting common solubility problems.

Caption: A workflow for troubleshooting the dissolution of 5-Methoxy-2-nitrosophenol.

Recommended Solvents and Protocols
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Based on the physicochemical properties of 5-Methoxy-2-nitrosophenol and data from
related compounds, the following solvents are recommended for initial solubility testing.

Solvent Selection Guide
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Solvent Class

Recommended
Solvents

Expected Solubility

Rationale & Expert
Insights

Polar Aprotic

Dimethyl sulfoxide
(DMSO), N,N-
Dimethylformamide
(DMF), Acetone,
Acetonitrile

High

These solvents are
excellent at solvating
polar organic
molecules. A
synthesis of a related
nitrophenol
successfully used
DMF.[6] For biological
assays, DMSO is a
common choice, but
it's important to keep
the final concentration
low (typically <0.5%)
to avoid cellular

toxicity.

Polar Protic

Methanol, Ethanol

Moderate to High

These alcohols can
act as both hydrogen
bond donors and
acceptors, facilitating
the dissolution of
phenolic compounds.
Nitrophenols are
generally soluble in

ethanol and methanol.

[7]

Ethers

Tetrahydrofuran
(THF), Diethyl ether

Moderate

These are good
solvents for many
organic compounds,
and nitrophenols are
known to be soluble in
diethyl ether.[7]

Chlorinated

Dichloromethane
(DCM), Chloroform

Moderate

While effective for

many organic
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compounds, their use
should be considered
carefully due to
toxicity. A related
nitrophenol is soluble

in chloroform.[8]

The polarity of the

nitroso and hydroxyl
Non-Polar Toluene, Hexane Low to Insoluble groups will likely limit

solubility in these

solvents.

Solubility in aqueous
buffers will be highly
dependent on the pH.
At pH values above
) Low at neutral pH,
Aqueous Water (pH-adjusted) ] ] the compound's pKa,
High at basic pH )

the formation of the
phenoxide salt will
significantly increase

solubility.

Experimental Protocol: Preparing a Stock Solution

This protocol provides a general guideline for preparing a stock solution of 5-Methoxy-2-
nitrosophenol.

Materials:

5-Methoxy-2-nitrosophenol

Selected organic solvent (e.g., DMSO)

Vortex mixer

Sonicator (optional)

Calibrated balance

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.echemi.com/community/is-p-nitrophenol-soluble-in-organic-solvents_mjart2205067642_438.html
https://www.benchchem.com/product/b082057/docs?utm_src=pdf-body#technical-support-center-navigating-the-solubility-of-5-methoxy-2-nitrosophenol
https://www.benchchem.com/product/b082057/docs?utm_src=pdf-body#technical-support-center-navigating-the-solubility-of-5-methoxy-2-nitrosophenol
https://www.benchchem.com/product/b082057/docs?utm_src=pdf-body#technical-support-center-navigating-the-solubility-of-5-methoxy-2-nitrosophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Appropriate glassware (e.g., volumetric flask)
Procedure:

e Weighing the Compound: Accurately weigh the desired amount of 5-Methoxy-2-
nitrosophenol in a clean, dry container. For preparing a sample for NMR analysis, typically
5-10 mg is sufficient.[9]

¢ Initial Solvent Addition: Add a small amount of the chosen solvent to the solid.

e Mechanical Agitation: Vortex the mixture vigorously for 30-60 seconds to aid in the initial
dispersion of the solid.

e Sonication (Optional): If the compound does not readily dissolve, place the vial in a sonicator
bath for 5-10 minutes. This can help to break up any aggregates and increase the rate of
dissolution.

» Bringing to Final Volume: Once the solid is fully dissolved, carefully add the solvent to reach
the final desired concentration in a volumetric flask.

o Storage: Store the resulting solution in a tightly sealed container, protected from light, and at
a low temperature (e.g., -20°C) to minimize degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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